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This technical support center provides troubleshooting guidance for researchers, scientists,
and drug development professionals encountering secure channel failures while working with
.NET OPC UA applications. The following FAQs and guides offer detailed solutions to common
ISsues.

Frequently Asked Questions (FAQSs)
Q1: What are the most common causes of secure
channel failures in .NET OPC UA?

Al: Secure channel failures typically stem from issues related to certificate validation, network
configuration, or application settings. The most frequent causes include:

Untrusted Certificates: The client and server applications do not trust each other's instance
certificates. This is a primary security feature of OPC UA.

» Certificate Validation Errors: Certificates may be expired, not yet valid, or have a subject
name that does not match the hostname used for the connection.

» Firewall and Port Blocking: Firewalls on the client, server, or an intermediary network device
may be blocking the TCP port used for OPC UA communication.

« Incorrect Endpoint URL: The client is configured to connect to an incorrect server address or
port.
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» Time Synchronization Issues: A significant time difference between the client and server
machines can cause certificate validation to fail, as certificates have defined validity periods.

[1]

Q2: I'm receiving a BadSecureChannelClosed error.
What are the initial troubleshooting steps?

A2: The BadSecureChannelClosed error indicates that the server rejected the client's
certificate and closed the communication channel.[2][3][4] To resolve this:

» Verify Certificate Trust: Ensure that the server trusts the client's certificate and the client
trusts the server's certificate. This often involves manually moving the client's certificate to
the server's trusted store and vice-versa.

» Check Server Diagnostics: Examine the server's log files for more specific details about why
the connection was rejected.

e Confirm Server Status: Make sure the OPC UA server application is running and has not
encountered an internal error.[3]

« Inspect for Endpoint Mismatches: If a client is connecting to a server with multiple network
interfaces or behind a NAT router, ensure the endpoint URL and the certificate's subject
alternative name are consistent.

Q3: How do | handle untrusted certificates in my .NET
client application?

A3: The recommended approach is to properly exchange and install certificates in the
appropriate trust stores. However, for development and testing, you can implement a
CertificateValidation event handler in your client application to programmatically accept
untrusted certificates.

Experimental Protocol: Programmatic Certificate Acceptance

This protocol details how to implement a CertificateValidation event handler to bypass standard
trust validation.
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Methodology:

In your .NET OPC UA client code, locate the ApplicationConfiguration object.

Access the CertificateValidator property of the configuration.

Register an event handler for the CertificateValidation event.

In the event handler, set the Accept property of the CertificateValidationEventArgs to true.

.NET Code Example:

Q4: My connection is failing with
BadCertificateTimelnvalid. How can | resolve this?

A4: This error indicates that the server's certificate is either expired or not yet valid.[1][5] This is
often due to a time synchronization issue between the client and server machines.

o Synchronize System Clocks: Ensure the system clocks on both the client and server
machines are synchronized. Using a Network Time Protocol (NTP) server is recommended
for accurate timekeeping.[1]

o Check Certificate Validity: Inspect the server's certificate to confirm that the current date and
time fall within its "Valid from" and "Valid to" dates. If the certificate is expired, a new one
must be generated and trusted by the client.

Quantitative Data Summary

The following tables provide key quantitative data related to .NET OPC UA secure channel
configuration.

Table 1: Common OPC UA Secure Channel Error Codes
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StatusCode

Description

Common Cause

BadSecureChannelClosed

The secure channel has been

closed by the server.

The server does not trust the
client's certificate.[2][3][4]

BadCertificateUntrusted

The sender's certificate is not

trusted by the receiver.

The certificate has not been
placed in the trusted certificate

store.[6]

BadCertificateTimelnvalid

The sender's certificate has

expired or is not yet valid.

System clocks are not
synchronized, or the certificate
is expired.[1][6]

BadCertificateHostNamelnvali
d

The hostname in the endpoint
URL does not match any of the

hostnames in the certificate.

Mismatch between the server's
network address and the
certificate's subject name or

subject alternative name.

BadSecurityChecksFailed

An error occurred while

verifying security.

A general security failure, often

related to certificate validation.

[7]

Table 2: Default Timeout Settings in .NET OPC UA SDK

Parameter Default Value (ms) Description
o The timeout for a single OPC
OperationTimeout 120,000 )
UA service call.[8]
The maximum time a session
o can remain open without any
SessionTimeout 60,000 o
activity before the server
closes it.[8][9]
) o A specific timeout for the
EndpointSelectionTimeout 30,000 ) )
GetEndpoints service call.[8]
) ) The maximum time for a server
DiscoveryTimeout 15,000

discovery operation.[8]
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Experimental Protocols

Protocol: Generating and Trusting a Self-Signed
Certificate in .NET

This protocol outlines the steps to create a self-signed certificate for a .NET OPC UA client and
configure a server to trust it.

Methodology:

» Certificate Creation: The .NET OPC UA SDK automatically creates a self-signed certificate
for the client application on its first run if one is not found. This certificate is typically located
in a directory-based store.

» Certificate Store Location: The default certificate stores are usually located in
%CommonApplicationData%\OPC Foundation\CertificateStores.[10] The client's own
certificate with a private key is in MachineDefault, and trusted peer certificates are in UA
Applications.

» Exporting the Client Certificate:

o Navigate to the client's certificate store (e.g., %CommonApplicationData%\OPC
Foundation\CertificateStores\MachineDefault\certs).

o Copy the client application's public certificate file (e.g., a .der file).
e Importing to Server's Trust Store:

o On the server machine, navigate to the trusted peers certificate store (e.qg.,
%CommonApplicationData%\OPC Foundation\CertificateStores\UA Applications\certs).

o Paste the client's public certificate into this directory.

o Restart Server: Restart the OPC UA server application to load the new trusted certificate.
The server should now accept the secure channel connection from the client.
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Protocol: Configuring Windows Firewall for a .NET OPC

UA Application
Methodology:

« ldentify the Port: Determine the TCP port your OPC UA server is listening on. This is
specified in the server's endpoint URL (e.g., opc.tcp://localhost:48031). The default port is
often 4840 for discovery and can vary for session endpoints.[11]

¢ Open Windows Defender Firewall: Open "Windows Defender Firewall with Advanced
Security".

e Create a New Inbound Rule:

[¢]

Select "Inbound Rules" and click "New Rule...".

[¢]

Choose the "Port" rule type.

o

Select "TCP" and specify the local port your OPC UA server uses.

Select "Allow the connection".

o

[¢]

Choose the network profiles for which the rule should apply (Domain, Private, Public).

[¢]

Give the rule a descriptive name (e.g., "OPC UA Server Port") and click "Finish".[12][13]

Visualizations
OPC UA Secure Channel Establishment Workflow
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Caption: OPC UA Secure Channel Establishment Workflow
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Troubleshooting Certificate Validation Failures
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Caption: Troubleshooting Certificate Validation Failures

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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